Cas no 2171670-18-9 (5-(2,3-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)
5-(2,3-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(2,3-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
- EN300-1506803
- 2171670-18-9
- 5-(2,3-dimethylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
-
- Inchi: 1S/C27H32N2O5/c1-17-8-7-15-29(18(17)2)26(32)24(13-14-25(30)31)28-27(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-24H,7-8,13-16H2,1-2H3,(H,28,33)(H,30,31)
- InChI Key: TVPGGIBMZCENSX-UHFFFAOYSA-N
- SMILES: O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C)C1C
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 95.9Ų
5-(2,3-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1506803-0.05g |
5-(2,3-dimethylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171670-18-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1506803-0.1g |
5-(2,3-dimethylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171670-18-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1506803-0.25g |
5-(2,3-dimethylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171670-18-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1506803-0.5g |
5-(2,3-dimethylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171670-18-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1506803-1.0g |
5-(2,3-dimethylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171670-18-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1506803-2.5g |
5-(2,3-dimethylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171670-18-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1506803-5.0g |
5-(2,3-dimethylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171670-18-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1506803-10.0g |
5-(2,3-dimethylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171670-18-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1506803-50mg |
5-(2,3-dimethylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171670-18-9 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1506803-100mg |
5-(2,3-dimethylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171670-18-9 | 100mg |
$2963.0 | 2023-09-27 |
5-(2,3-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 5-(2,3-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
Comprehensive Analysis of 5-(2,3-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171670-18-9)
The compound 5-(2,3-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171670-18-9) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a 2,3-dimethylpiperidine moiety and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. This article delves into its properties, synthesis, and relevance in modern drug discovery, addressing common queries such as "Fmoc-protected amino acid derivatives" and "peptide coupling reagents."
In recent years, the demand for Fmoc-protected compounds has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers frequently search for "CAS 2171670-18-9 applications" or "5-(2,3-dimethylpiperidin-1-yl)-4-Fmoc-amino acid derivatives" to explore their utility in creating peptide-based drugs. The compound's carboxylic acid functionality allows for efficient conjugation with other biomolecules, making it a versatile tool in bioconjugation strategies. Its stability under mild conditions further enhances its appeal for laboratory use.
The synthesis of 5-(2,3-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid involves multi-step organic reactions, including amide bond formation and Fmoc protection. These processes are often optimized for high yield and purity, as impurities can affect downstream applications. Questions like "how to purify Fmoc-amino acid derivatives" or "best solvents for peptide intermediates" are commonly encountered in forums and academic discussions, highlighting the need for detailed protocols.
From a pharmacological perspective, this compound's 2,3-dimethylpiperidine scaffold is noteworthy due to its presence in bioactive molecules targeting neurological disorders. The Fmoc group ensures selective deprotection during peptide elongation, a feature highly valued in automated synthesizers. Searches for "Fmoc deprotection conditions" or "piperidine derivatives in drug design" reflect the growing interest in such building blocks. Additionally, its 5-oxopentanoic acid segment offers potential for further functionalization, enabling the creation of hybrid molecules.
Environmental and safety considerations are also critical when handling CAS 2171670-18-9. While not classified as hazardous, proper storage in anhydrous conditions and avoidance of strong oxidizers are recommended. Queries like "stability of Fmoc-protected compounds" or "handling amino acid derivatives" underscore the importance of best practices in laboratory settings. The compound's compatibility with green chemistry principles, such as reduced solvent usage, aligns with trends toward sustainable research.
In conclusion, 5-(2,3-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid represents a pivotal asset in medicinal chemistry and peptide engineering. Its structural features address key challenges in drug development, while its synthetic accessibility ensures broad applicability. As research into "peptide therapeutics" and "small-molecule modulators" expands, this compound will likely remain a focal point for innovation.
2171670-18-9 (5-(2,3-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)